Cas no 1804657-20-2 (4-Bromo-2-cyano-5-(difluoromethyl)-3-(trifluoromethyl)pyridine)

• Product Name: 4-Bromo-2-cyano-5-(difluoromethyl)-3-(trifluoromethyl)pyridine
• CAS No: 1804657-20-2
• MF: C₈H₂BrF₅N₂
• MW: 301.010898113251
• CID: 4810094
• Update Time: 2025-10-29

4-Bromo-2-cyano-5-(difluoromethyl)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-cyano-5-(difluoromethyl)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C8H2BrF5N2/c9-6-3(7(10)11)2-16-4(1-15)5(6)8(12,13)14/h2,7H
• InChI Key： MGVURMMVKZHRAK-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=CN=C(C#N)C=1C(F)(F)F

Computed Properties

• Exact Mass: 299.932
• Monoisotopic Mass: 299.932
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 36.7

Additional information on 4-Bromo-2-cyano-5-(difluoromethyl)-3-(trifluoromethyl)pyridine

Professional Introduction to 4-Bromo-2-cyano-5-(difluoromethyl)-3-(trifluoromethyl)pyridine (CAS No. 1804657-20-2)

4-Bromo-2-cyano-5-(difluoromethyl)-3-(trifluoromethyl)pyridine is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1804657-20-2, belongs to the pyridine class of molecules, which are widely recognized for their diverse biological activities and utility in drug development. The unique structural features of this compound, including the presence of bromine, cyano, difluoromethyl, and trifluoromethyl substituents, make it a valuable intermediate in the synthesis of various pharmacologically active agents.

The bromine atom in the molecular structure of 4-Bromo-2-cyano-5-(difluoromethyl)-3-(trifluoromethyl)pyridine serves as a versatile handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura, Stille, or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular frameworks, enabling the development of novel therapeutic entities. The cyano group introduces a polar and electron-withdrawing nature to the molecule, which can influence its interactions with biological targets and enhance binding affinity. Additionally, the difluoromethyl and trifluoromethyl groups are well-documented in medicinal chemistry for their ability to modulate metabolic stability, lipophilicity, and overall pharmacokinetic properties of drug candidates.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of 4-Bromo-2-cyano-5-(difluoromethyl)-3-(trifluoromethyl)pyridine as a scaffold for designing inhibitors targeting various disease pathways. For instance, studies have demonstrated its utility in developing small-molecule inhibitors for enzymes involved in cancer metabolism. The combination of fluorinated substituents enhances the compound's ability to penetrate biological membranes, thereby improving its bioavailability. Furthermore, the bromine moiety allows for easy modification via transition-metal catalysis, facilitating the synthesis of derivatives with tailored biological activities.

In the realm of drug discovery, 4-Bromo-2-cyano-5-(difluoromethyl)-3-(trifluoromethyl)pyridine has been explored as a precursor in the synthesis of kinase inhibitors. Kinases play a crucial role in signal transduction pathways and are frequently implicated in diseases such as cancer and inflammatory disorders. The structural motifs present in this compound can be strategically modified to develop potent and selective kinase inhibitors. Preliminary studies have shown promising results in inhibiting aberrantly active kinases associated with oncogenic pathways, suggesting its potential as a lead compound or building block in oncology research.

The cyano group not only contributes to the electronic properties of the molecule but also serves as a site for further derivatization. For example, hydrolysis or reduction of the cyano group can yield carboxylic acid or amine functionalities, respectively, which are common pharmacophores in drug molecules. This flexibility makes 4-Bromo-2-cyano-5-(difluoromethyl)-3-(trifluoromethyl)pyridine a versatile intermediate for constructing diverse chemical libraries aimed at high-throughput screening campaigns.

Fluorochemicals are increasingly recognized for their significant impact on drug design due to their ability to modulate physicochemical properties such as solubility, permeability, and metabolic stability. The presence of both difluoromethyl and trifluoromethyl groups in this compound underscores its potential as a pharmacophore in developing next-generation therapeutics. These substituents are known to enhance binding affinity by increasing lipophilicity while minimizing unwanted interactions with off-target proteins. Moreover, fluorinated compounds often exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts.

The synthetic accessibility of 4-Bromo-2-cyano-5-(difluoromethyl)-3-(trifluoromethyl)pyridine has also contributed to its popularity among synthetic chemists. Well-established synthetic routes allow for scalable production under controlled conditions, making it readily available for further functionalization and application in drug discovery programs. The ability to introduce diverse substituents at specific positions on the pyridine ring provides chemists with ample opportunities to optimize lead compounds for specific therapeutic applications.

Recent publications have highlighted the role of heterocyclic compounds like 4-Bromo-2-cyano-5-(difluoromethyl)-3-(trifluoromethyl)pyridine in addressing unmet medical needs. Researchers have leveraged its structural framework to develop novel agents targeting infectious diseases, neurodegenerative disorders, and autoimmune conditions. The unique combination of substituents enhances its potential as a starting point for generating structurally diverse libraries suitable for fragment-based drug design approaches.

The growing interest in fluorinated pyridines is also driven by their application in agrochemicals and specialty chemicals beyond pharmaceuticals. The stability and reactivity imparted by fluorine atoms make these compounds valuable intermediates in synthesizing crop protection agents with improved efficacy and environmental safety profiles.

In conclusion, 4-Bromo-2-cyano-5-(difluoromethyl)-3-(trifluoromethyl)pyridine (CAS No. 1804657-20-2) represents a fascinating compound with broad utility across multiple domains of chemical research and drug development. Its unique structural features offer numerous possibilities for further chemical manipulation and biological evaluation, positioning it as a cornerstone molecule in modern medicinal chemistry endeavors.